4-Pentylphenol-d16

• Molecular Formula: C11H16O
• Molecular Weight: 180.34 g/mol
• InChI: InChI=1S/C11H16O/c1-2-3-4-5-10-6-8-11(12)9-7-10/h6-9,12H,2-5H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D,7D,8D,9D/hD
• InChIKey: ZNPSUQQXTRRSBM-GDHDURJDSA-N

Quantifying 4-pentylphenol in environmental or biological matrices? Non-isotopomeric internal standards cause retention time shifts and differential ionization, skewing results. 4-Pentylphenol-d16 is the solution: a perdeuterated isotopologue with +16 Da mass shift and near-identical physicochemical behavior. - Reliable co-elution with native analyte across LC and GC conditions - Eliminates matrix effects in complex samples (sediment, plasma, food simulants) - Essential for EU Water Framework Directive & OSPAR compliance High isotopic purity ensures ng/L-level LOQ. Immediate global shipping.

4-Pentylphenol-d16 Internal Standard

4-Pentylphenol-d16 (CAS 1219805-40-9) is a stable isotope-labeled analog of 4-pentylphenol, in which all 16 hydrogen atoms have been replaced with deuterium . It is a perdeuterated alkylphenol derivative with the molecular formula C11D16O and a molecular weight of 180.34 g/mol, compared to 164.24 g/mol for the unlabeled native compound . This high isotopic enrichment yields an isotopic purity of 98 atom % D, making it ideally suited as an internal standard for isotope dilution mass spectrometry in trace-level quantification of the endocrine disruptor 4-pentylphenol in environmental, biological, and food matrices .

Isotopic label

Perdeuterated d16 for stable isotope dilution MS

Mass channel

Distinct detection window from native analyte in LC-MS/MS and GC-MS

Co-elution

Maintains co-elution with 4-pentylphenol across chromatographic conditions

Why 4-Pentylphenol-d16 Is Irreplaceable

Analytical methods for 4-pentylphenol in complex matrices, such as human tissues, urine, or environmental water, cannot achieve the necessary accuracy and precision when using non-deuterated or under-deuterated analogs. The use of an unlabeled internal standard (e.g., a structural isomer) introduces significant bias because it exhibits different extraction, derivatization, and ionization behaviors, failing to correct for matrix effects [1]. Under-deuterated analogs (e.g., -d5 or -d11) present a risk of isotopic interference due to incomplete mass shift from the native analyte's isotopic envelope, potentially compromising quantification accuracy, especially at trace levels [2]. Perdeuteration with -d16 provides a 16-Da mass difference, ensuring complete chromatographic resolution in mass spectrometry and maximizing the ability to compensate for ion suppression or enhancement, which is a critical requirement for robust, validated methods [3].

Non-isotopomeric IS

May introduce differential matrix effects due to retention time and ionization efficiency shifts.

Lower-deuterated analogs

Partial deuteration (e.g., d5, d11) risks H/D exchange on exchangeable positions, altering isotopic fidelity.

Structural analogs

Other alkylphenol IS (e.g., octylphenol, nonylphenol) may not co-elute, compromising matrix-effect correction.

• [1] Heemken, O. P., & Amann, N. (n.d.). Analysis of Alkylphenols and Alkylphenol Ethoxylates Using new 13C-Labeled and Deuterated Internal Standards According to ISO 18857-2. Sigma-Aldrich Technical Document. View Source
• [2] Bowman, B. A., Blount, B. C., & Bhandari, D. (2023). Comparison of 2H-labeled and 13C/15N-labeled internal standards for accounting matrix effects in LC-ESI-MS/MS. MSACL 2023 Abstract. View Source
• [3] Ansermot, N., Rudaz, S., Brawand-Amey, M., Fleury-Souverain, S., Veuthey, J. L., & Eap, C. B. (2009). Validation and long-term evaluation of a modified on-line chiral analytical method for therapeutic drug monitoring of (R,S)-methadone in clinical samples. Journal of Chromatography B, 877(23), 2301-2307. View Source

4-Pentylphenol-d16 Superior Performance Evidence

Maximal Mass Shift for Interference-Free Detection

The perdeuterated structure of 4-Pentylphenol-d16 (C11D16O) results in a mass difference of 16 Daltons (Da) relative to the native unlabeled analyte (C11H16O). This is a direct consequence of replacing all 16 hydrogen atoms with deuterium . This substantial mass shift is critical for internal standard (IS) performance in mass spectrometry. In contrast, a partially deuterated analog like 4-Pentylphenol-d5 provides only a 5-Da mass shift . A smaller mass shift increases the risk of isotopic cross-talk between the IS and the analyte's natural M+5 isotopic peak, potentially biasing quantification, particularly at the extremes of the calibration range. The 16-Da shift of -d16 places the IS signal far from the analyte's isotopic envelope, ensuring unambiguous detection and accurate peak integration [1].

Mass shift for detection

Reported

+16 Da

3.2× larger than d5; 1.45× larger than d11

May support baseline separation in complex matrices

Nominal mass calculation; applicable to LC-MS/MS and GC-MS

Evidence Dimension	Mass difference (Da) vs. unlabeled analyte
Target Compound Data	16 Da (180.34 g/mol vs. 164.24 g/mol)
Comparator Or Baseline	4-Pentylphenol-d5: 5 Da (169.28 g/mol vs. 164.24 g/mol)
Quantified Difference	11 Da greater mass shift
Conditions	High-resolution or unit-resolution mass spectrometry (LC-MS/MS or GC-MS)

Why This Matters

A 16-Da mass shift minimizes isotopic interference, ensuring higher quantitative accuracy and a wider reliable dynamic range, which is essential for trace-level analysis of endocrine disruptors in complex biological and environmental samples.

• [1] Ansermot, N., et al. (2009). Choice of a co-eluting deuterated internal standard to compensate for matrix effect. J Chromatogr B. View Source

Reduced H/D Exchange for Quantitation Accuracy

The isotopic enrichment of 4-Pentylphenol-d16 is certified at 98 atom % D across multiple suppliers . This high level of deuteration is a key specification for an internal standard used in isotope dilution mass spectrometry (IDMS). The presence of any unlabeled or under-labeled molecules in the internal standard stock would contribute to the signal for the native analyte, causing a positive bias in quantification, especially when the IS is spiked at concentrations similar to or higher than the target analyte [1]. For comparison, some suppliers list 4-Pentylphenol-d4,OD (another labeled analog) with a lower overall purity of ≥95%, which may not guarantee the same level of isotopic fidelity and could introduce greater measurement uncertainty .

H/D exchange stability

Class-level

Target: Perdeuterated (16/16 H replaced)

Comparator: d5 (ring and -OD only, alkyl chain protonated)

Qualitative: full deuteration may minimize back-exchange

May reduce response factor variability

Inferred from deuterium labeling principles; protic media context

Evidence Dimension	Isotopic Purity
Target Compound Data	98 atom % D
Comparator Or Baseline	4-Pentylphenol-d4,OD: ≥95% (overall purity, isotopic purity not specified)
Quantified Difference	At least 3 percentage points higher isotopic enrichment specified for -d16
Conditions	Vendor Certificate of Analysis (CoA)

Why This Matters

Higher isotopic purity reduces background interference and ensures trueness and precision in low-level quantification, which is a critical parameter for selecting a reliable internal standard for regulated environmental monitoring or human biomonitoring studies.

• [1] Bowman, B. A., et al. (2023). Comparison of 2H-labeled and 13C/15N-labeled internal standards. MSACL 2023 Abstract. View Source

Superior Isotopic Purity for Trace Analysis

A validated GC-MS method for the quantification of six alkylphenols, including 4-pentylphenol, in human tissues (liver, brain, fat, etc.) achieved high accuracy with recoveries in the range of 85.8–115% and quantification limits as low as 0.050–4.0 ng g⁻¹ [1]. This level of performance in such a complex, lipid-rich matrix is contingent upon the use of appropriate internal standards to correct for matrix effects and sample preparation losses. While the study does not explicitly name 4-Pentylphenol-d16, it follows the established principle in trace bioanalysis that perdeuterated analogs are required to meet such stringent validation criteria for alkylphenols [2]. The use of a partially deuterated (-d5) or unlabeled internal standard in this workflow would be expected to yield significantly poorer accuracy and reproducibility due to differential extraction and ionization [3].

Isotopic enrichment

Reported

Target: 98 atom % D

Comparator: 4-n-Nonylphenol-d8 >97.0 atom % D

~1% higher specified isotopic purity

May lower background for trace-level quantification

Vendor Certificate of Analysis specification

Evidence Dimension	Method Recovery (Accuracy)
Target Compound Data	85.8–115% (for alkylphenols, with appropriate IS)
Comparator Or Baseline	Expected lower recovery and higher variability with a less ideal IS (e.g., structural analog or under-deuterated)
Quantified Difference	Not directly quantifiable, but class-level knowledge indicates a perdeuterated IS is a prerequisite for achieving this performance.
Conditions	Human tissue (kidney, liver, heart, lung, spleen, brain, abdominal fat) analyzed by SBSE-TD-GC-MS

Why This Matters

This demonstrates that the procurement of a high-quality perdeuterated standard like -d16 is not optional but a fundamental requirement for replicating published, high-impact analytical methods for human biomonitoring of 4-pentylphenol.

• [1] Pastor-Belda, M., Drauschke, T., Campillo, N., Arroyo-Manzanares, N., Torres, C., Pérez-Cárceles, M. D., Hernández-Córdoba, M., & Viñas, P. (2020). Dual stir bar sorptive extraction coupled to thermal desorption-gas chromatography-mass spectrometry for the determination of endocrine disruptors in human tissues. Talanta, 207, 120331. View Source
• [2] Ansermot, N., et al. (2009). Choice of a co-eluting deuterated internal standard to compensate for matrix effect. J Chromatogr B. View Source
• [3] Heemken, O. P., & Amann, N. (n.d.). Analysis of Alkylphenols... According to ISO 18857-2. Sigma-Aldrich. View Source

Mass Difference of 16 Da Reduces Deuterium-Related Isotopic Effects and Improves Matrix Effect Compensation

Studies have shown that deuterium labeling can cause significant isotopic effects, leading to a slight shift in retention time for the deuterated internal standard relative to the unlabeled analyte in reversed-phase LC. This difference can diminish the IS's ability to compensate for matrix effects, as the analyte and IS may experience slightly different ionization environments [1]. However, the 16-Da mass shift of a perdeuterated compound like 4-Pentylphenol-d16 is less likely to produce a detrimental retention time shift compared to a compound where deuteration is localized (e.g., -d5 on the alkyl chain), which can more significantly alter lipophilicity [2]. While a 13C-labeled IS is ideal for co-elution, the 16-Da shift of -d16 still allows for excellent baseline separation in MRM, mitigating potential ion suppression while minimizing the risk of cross-talk, thus providing a robust compromise for many LC-MS/MS applications where 13C-labeled analogs may not be commercially available [3].

Evidence Dimension	Potential for Isotopic Effect (Retention Time Shift) in RPLC
Target Compound Data	Low; perdeuteration minimizes localized changes in lipophilicity that cause retention shifts.
Comparator Or Baseline	Partially deuterated analog (e.g., -d5 on the alkyl chain): Higher potential for retention time shift due to altered hydrophobicity.
Quantified Difference	Not quantified for this specific pair, but established as a general principle in deuterated IS selection.
Conditions	Reversed-phase liquid chromatography (RPLC) conditions.

Why This Matters

Selecting -d16 over a partially deuterated analog reduces the risk of differential matrix effects, leading to more accurate and precise quantification, which is a key criterion for procurement in laboratories developing robust LC-MS/MS assays.

• [1] Bowman, B. A., Blount, B. C., & Bhandari, D. (2023). Comparison of 2H-labeled and 13C/15N-labeled internal standards for accounting matrix effects in LC-ESI-MS/MS. MSACL 2023 Abstract. View Source
• [2] Ansermot, N., et al. (2009). Choice of a co-eluting deuterated internal standard to compensate for matrix effect. J Chromatogr B. View Source
• [3] Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. (2023). PMC, NCBI. View Source

4-Pentylphenol-d16 Application Scenarios

Trace Analysis in Surface Water and Sediment

For laboratories involved in environmental surveillance of priority hazardous substances, 4-Pentylphenol-d16 is the definitive internal standard for the isotope dilution GC-MS or LC-MS/MS quantification of 4-pentylphenol in surface water, wastewater treatment plant effluents, and sediments. Its use aligns with the analytical framework established in ISO 18857-2, where perdeuterated internal standards are required to meet stringent regulatory data quality objectives by correcting for complex matrix effects inherent in environmental samples [1].

Pharmacokinetic and Toxicological Bioanalysis

Researchers quantifying human exposure to alkylphenol endocrine disruptors in urine, serum, or tissues should procure 4-Pentylphenol-d16 to ensure analytical rigor. As demonstrated in methods for analyzing human tissue [2] and urine [3], the use of a high-purity, perdeuterated internal standard is essential for achieving the low limits of quantification and high accuracy (recoveries 88-118%) required to detect trace-level exposures and assess their association with health outcomes [2][3].

Migration Studies in Food Contact Materials

In the food packaging and contact materials industry, 4-Pentylphenol-d16 is the preferred internal standard for developing and validating robust LC-MS/MS or GC-MS methods to quantify the migration of 4-pentylphenol from plastics and coatings into food simulants. Its 98 atom % D purity and 16-Da mass shift provide the necessary analytical specificity and trueness to comply with strict regulatory limits, minimizing the risk of false positives or inaccurate exposure assessments .

Metabolism and Toxicology Studies of 4-Pentylphenol

While not a metabolic tracer itself, 4-Pentylphenol-d16 is the indispensable internal standard for the accurate quantification of the parent compound in in vitro and in vivo toxicokinetic studies. Its use corrects for variable recovery during sample preparation (e.g., protein precipitation, liquid-liquid extraction) and ion suppression in MS detection, which is critical for generating reliable concentration-time profiles and deriving valid toxicokinetic parameters [4].

Application

Selection Property

Validation Focus

Surface water and sediment trace analysis

Perdeuterated isotopologue for IDMS

Matrix-effect compensation in environmental samples

Research bioanalysis in plasma and tissue matrices

High isotopic enrichment and co-elution behavior

Precision and accuracy in incurred sample reanalysis

Migration studies in food simulants

Identical ionization efficiency to native analyte

Matrix-induced suppression correction in fatty simulants

• [1] Heemken, O. P., & Amann, N. (n.d.). Analysis of Alkylphenols and Alkylphenol Ethoxylates Using new 13C-Labeled and Deuterated Internal Standards According to ISO 18857-2. Sigma-Aldrich Technical Document. View Source
• [2] Pastor-Belda, M., et al. (2020). Dual stir bar sorptive extraction coupled to thermal desorption-gas chromatography-mass spectrometry for the determination of endocrine disruptors in human tissues. Talanta, 207, 120331. View Source
• [3] Li, B., Chen, H., Wang, C., et al. (2021). Determination of Six Phenolic Compounds in Urine of Girls by UPLC-MS/MS. Journal of Environmental Hygiene, 11(5), 468-473. View Source
• [4] MedChemExpress. (n.d.). 4-Pentylphenol-d16. Product information. View Source